Cas no 758691-88-2 ( )

• Product Name: &nbsp
• CAS No: 758691-88-2
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• CID: 866855
• PubChem ID: 15372178
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)Pyrrolidine
• Pyrrolidine, 1-(2-fluorophenyl)- (9CI)
• 758691-88-2
• A19143
• FT-0762934
• SCHEMBL3042980
• 1-(2-Fluorophenyl)-pyrrolidine
•  

• Inchi： 1S/C10H12FN/c11-9-5-1-2-6-10(9)12-7-3-4-8-12/h1-2,5-6H,3-4,7-8H2
• InChI Key： VPAGOQYPOVMZAI-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1CCCC1

Computed Properties

• Exact Mass: 165.09546
• Monoisotopic Mass: 165.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines